5-Chloro-3-(ethylsulfanyl)-1,2,4-thiadiazole
Cat. No. B3047289
M. Wt: 180.7 g/mol
InChI Key: YGKJAUBTKZJKQQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07342031B2
Procedure details
To 60 ml of water, 10.3 g of ehtylisothiourea hydrobromide, 10.4 g of perchloromethylmercaptan were added, followed the solution of 9.39 g of sodium hydroxide dissolved to 60 ml of water was added dropwise slowly at about 0° C. Then, t-butylmethylether was added to the reaction mixture, and extracted. The organic layer was dried by anhydrous sodium salfate, and concentrated. The residue obtaind was subjected to silica gel column chromatography (hexanne:ethylacetate=30:1) to obtain 2.54 g of 3-ethylthio-5-chloro-1,2,4-thiadiazole.
Name
ehtylisothiourea hydrobromide
Quantity
10.3 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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O.Br.C([NH:5][C:6](=[NH:8])[SH:7])C.[Cl:9][C:10]([SH:13])(Cl)Cl.[OH-].[Na+].[C:16](OC)(C)(C)[CH3:17]>>[CH2:16]([S:7][C:6]1[N:5]=[C:10]([Cl:9])[S:13][N:8]=1)[CH3:17] |f:1.2,4.5|
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Inputs
Step One
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Name
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|
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Quantity
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60 mL
|
|
Type
|
reactant
|
|
Smiles
|
O
|
|
Name
|
ehtylisothiourea hydrobromide
|
|
Quantity
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10.3 g
|
|
Type
|
reactant
|
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Smiles
|
Br.C(C)NC(S)=N
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Name
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|
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Quantity
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10.4 g
|
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Type
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reactant
|
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Smiles
|
ClC(Cl)(Cl)S
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Step Two
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Name
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Quantity
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9.39 g
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Type
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reactant
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Smiles
|
[OH-].[Na+]
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Step Three
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Name
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|
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Quantity
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60 mL
|
|
Type
|
reactant
|
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Smiles
|
O
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Step Four
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Name
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|
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Quantity
|
0 (± 1) mol
|
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Type
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reactant
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Smiles
|
C(C)(C)(C)OC
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Conditions
Other
|
Conditions are dynamic
|
1
|
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Details
|
See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
|
|
Details
|
was added dropwise slowly at about 0° C
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EXTRACTION
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Type
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EXTRACTION
|
|
Details
|
extracted
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DRY_WITH_MATERIAL
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Type
|
DRY_WITH_MATERIAL
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|
Details
|
The organic layer was dried by anhydrous sodium salfate
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated
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Outcomes
Product
|
Name
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|
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Type
|
product
|
|
Smiles
|
C(C)SC1=NSC(=N1)Cl
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 2.54 g |
Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
